Cas no 2172163-12-9 (tert-butyl N-({2-(chlorosulfonyl)methylphenyl}methyl)carbamate)

• Product Name: tert-butyl N-({2-(chlorosulfonyl)methylphenyl}methyl)carbamate
• CAS No: 2172163-12-9
• MF: C₁₃H₁₈ClNO₄S
• MW: 319.8043217659
• CID: 5998771
• PubChem ID: 165735747
• Update Time: 2025-05-24

tert-butyl N-({2-(chlorosulfonyl)methylphenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({2-(chlorosulfonyl)methylphenyl}methyl)carbamate
• 2172163-12-9
• EN300-1577606
• tert-butyl N-({2-[(chlorosulfonyl)methyl]phenyl}methyl)carbamate

• Inchi： 1S/C13H18ClNO4S/c1-13(2,3)19-12(16)15-8-10-6-4-5-7-11(10)9-20(14,17)18/h4-7H,8-9H2,1-3H3,(H,15,16)
• InChI Key： BMKQCFUOFVPRRM-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=CC=1CNC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 319.0645069g/mol
• Monoisotopic Mass: 319.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-({2-(chlorosulfonyl)methylphenyl}methyl)carbamate

tert-butyl N-({2-(chlorosulfonyl)methylphenyl}methyl)carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-({2-(chlorosulfonyl)methylphenyl}methyl)carbamate (CAS No. 2172163-12-9) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to by its CAS number or its systematic name, has garnered attention in recent years due to its unique structure and potential uses in various industries. In this article, we delve into the details of this compound, exploring its synthesis, properties, applications, and the latest research findings.

The tert-butyl N-({2-(chlorosulfonyl)methylphenyl}methyl)carbamate molecule is characterized by its complex structure, which includes a tert-butyl group attached to a carbamate functional group. The presence of a chlorosulfonyl substituent on the aromatic ring adds another layer of complexity and functionality to the molecule. This structure not only influences the physical properties of the compound but also plays a crucial role in its reactivity and potential applications.

Recent studies have highlighted the importance of tert-butyl N-({2-(chlorosulfonyl)methylphenyl}methyl)carbamate in the field of materials science. Researchers have explored its use as a precursor for advanced polymers and coatings, leveraging its unique ability to form strong intermolecular bonds. The chlorosulfonyl group, in particular, has been shown to enhance the thermal stability and mechanical properties of materials derived from this compound.

Another area where tert-butyl N-({2-(chlorosulfonyl)methylphenyl}methyl)carbamate has found significant application is in pharmaceutical research. The molecule's structure makes it an ideal candidate for drug delivery systems, where it can serve as a biocompatible carrier for therapeutic agents. Recent experiments have demonstrated its potential in targeted drug delivery, where the chlorosulfonyl group can be functionalized to bind specific biomolecules.

The synthesis of tert-butyl N-({2-(chlorosulfonyl)methylphenyl}methyl)carbamate involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a substituted phenol derivative, which undergoes sulfonation to introduce the chlorosulfonyl group. Subsequent steps involve carbamate formation through nucleophilic substitution reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for various applications.

From an environmental standpoint, tert-butyl N-({2-(chlorosulfonyl)methylphenyl}methyl)carbamate has been studied for its biodegradability and toxicity profile. Initial assessments indicate that the compound exhibits low toxicity towards aquatic organisms, making it a safer alternative to some traditional chemicals used in industrial processes. However, further studies are required to fully understand its long-term environmental impact.

In conclusion, tert-butyl N-({2-(chlorosulfonyl)methylphenyl}methyl)carbamate (CAS No. 2172163-12-9) is a versatile compound with promising applications across multiple domains. Its unique structure and functional groups make it an attractive candidate for researchers seeking innovative solutions in materials science and pharmaceuticals. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.